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Compound of Interest

Methyl 2-phenyithiazole-5-
Compound Name:
carboxylate

Cat. No.: B178707

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-phenylthiazole-5-
carboxylate, a molecule of interest in medicinal chemistry and materials science. Due to the
limited availability of direct experimental data for this specific compound in public databases,
this guide also furnishes predicted spectral data and a detailed, plausible experimental protocol
for its synthesis based on established chemical principles and data from closely related

analogues.

Compound Identification

While a specific CAS Registry Number for Methyl 2-phenylthiazole-5-carboxylate is not
readily found in major chemical databases, its precursor, 2-phenyl-1,3-thiazole-5-carboxylic
acid, is well-documented. It is reasonable to assume that the target compound may be a novel
or less-common derivative.

Table 1: Identification of 2-phenyl-1,3-thiazole-5-carboxylic acid (Precursor)
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Identifier Value

Chemical Name 2-phenyl-1,3-thiazole-5-carboxylic acid
CAS Number 10058-38-5, 7113-10-2[1][2][3][4]
Molecular Formula C10H7NO2S[2]

Molecular Weight 205.23 g/mol [2]

Predicted Spectral and Physicochemical Data

The following tables summarize the predicted spectral and physicochemical properties of
Methyl 2-phenylthiazole-5-carboxylate. These predictions are based on the analysis of its
chemical structure and comparison with spectral data of similar compounds.

Table 2: Predicted Physicochemical Properties of Methyl 2-phenylthiazole-5-carboxylate

Property Predicted Value
Molecular Formula C11H9aNO2S

Molecular Weight 219.26 g/mol
Appearance White to off-white solid

Table 3: Predicted Spectral Data for Methyl 2-phenylthiazole-5-carboxylate
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1H NMR (400 MHz, CDCls) 13C NMR (100 MHz, CDCIs) Mass Spectrometry (EI)

Chemical Shift (3, ppm) Chemical Shift (3, ppm) m/z (Relative Intensity)
~8.3 (s, 1H, H-4) ~162.0 (C=0) 219 (M*)

~7.9-7.8 (M, 2H, Ar-H) ~168.0 (C-2) 188 ([M-OCH3]*)
~7.5-7.4 (m, 3H, Ar-H) ~145.0 (C-5) 160 ([M-COOCHs]*)
~3.9 (s, 3H, OCHs) ~133.0 (Ar-C) 116

~131.0 (Ar-CH) 104

~129.0 (Ar-CH) 77

~127.0 (Ar-CH)

~125.0 (C-4)

~52.5 (OCHs)

Note: Predicted values are estimations and should be confirmed by experimental data.

Experimental Protocols

A plausible and efficient method for the synthesis of Methyl 2-phenylthiazole-5-carboxylate is
the Fischer esterification of its corresponding carboxylic acid precursor.

Synthesis of Methyl 2-phenylthiazole-5-carboxylate via
Fischer Esterification

This protocol details the conversion of a carboxylic acid to its corresponding methyl ester using
methanol in the presence of an acid catalyst.[5][6]

Materials:
e 2-phenyl-1,3-thiazole-5-carboxylic acid

o Methanol (reagent grade, anhydrous)
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 Sulfuric acid (concentrated)

o Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate
o Dichloromethane or ethyl acetate

e Round-bottom flask

e Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

» To a solution of 2-phenyl-1,3-thiazole-5-carboxylic acid (1.0 eq) in methanol (10-20 mL per
gram of carboxylic acid) in a round-bottom flask, slowly add concentrated sulfuric acid (0.1-
0.2 eq) with cooling in an ice bath.

o Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC).

» After completion of the reaction (as indicated by TLC), cool the mixture to room temperature
and remove the excess methanol using a rotary evaporator.

 Dilute the residue with dichloromethane or ethyl acetate and wash sequentially with water,
saturated sodium bicarbonate solution, and brine.
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» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

e The crude Methyl 2-phenylthiazole-5-carboxylate can be purified by recrystallization or
column chromatography on silica gel.

Visualizations
Workflow for Synthesis and Analysis

The following diagram illustrates the proposed workflow for the synthesis of Methyl 2-
phenylthiazole-5-carboxylate and its subsequent spectral analysis.
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Caption: Synthesis and Analysis Workflow.

This guide provides a foundational understanding of Methyl 2-phenylthiazole-5-carboxylate
for research and development purposes. It is important to reiterate that the spectral data
provided is predictive, and experimental validation is crucial for any application. The synthetic
protocol offered is a standard, reliable method for achieving the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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